(S)-(+)-1-Dimethylamino-2-propanol
Cat. No. B1588065
M. Wt: 103.16 g/mol
InChI Key: NCXUNZWLEYGQAH-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06323241B1
Procedure details
The (N,N-disubstituted amino)-alkanol alkanoates are readily prepared by reacting the corresponding aminoalkinol with lauroyl chloride in the presence of triethylamine. A solvent such as chloroform is optional but preferred. For example, 1-(N,N-dimethylamino)-2-propanol can be reacted with lauroyl chloride in chloroform and in the presence of triethylamine to form 1-(N,N-dimethylamino)-2-propanol dodecanoate (DAIPD).
[Compound]
Name
(N,N-disubstituted amino)-alkanol alkanoates
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(=[O:13])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH3:12].C(N(CC)CC)C.[CH3:22][N:23]([CH2:25][CH:26]([OH:28])[CH3:27])[CH3:24]>C(Cl)(Cl)Cl>[C:1]([O:28][CH:26]([CH3:27])[CH2:25][N:23]([CH3:24])[CH3:22])(=[O:13])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH3:12]
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Inputs
Step One
[Compound]
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Name
|
(N,N-disubstituted amino)-alkanol alkanoates
|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C(CCCCCCCCCCC)(=O)Cl
|
Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C(C)N(CC)CC
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
CN(C)CC(C)O
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Step Five
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(CCCCCCCCCCC)(=O)Cl
|
Step Six
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Step Seven
|
Name
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Quantity
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0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C(Cl)(Cl)Cl
|
Step Eight
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
C(CCCCCCCCCCC)(=O)OC(CN(C)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
